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Compound of Interest

Compound Name: Formaldehyde, dimer

CAS No.: 287-50-3

Cat. No.: B13752080

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermodynamic properties

of 1,3,5-trioxane. The information is compiled from established scientific literature and

databases to support research, development, and safety assessments involving this

compound. All quantitative data is presented in standardized tables for clarity and comparative

analysis. Detailed experimental methodologies, based on established calorimetric and

analytical techniques, are also provided.

Core Thermodynamic Data
The thermodynamic parameters of 1,3,5-trioxane are crucial for understanding its stability,

reactivity, and behavior in various chemical processes. The following tables summarize key

thermodynamic data for 1,3,5-trioxane in its solid and gaseous states.
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Property Value Units State Reference(s)

Standard

Enthalpy of

Formation (ΔfH°)

-522.3 ± 0.4 kJ/mol Solid [1]

-465.76 ± 0.50 kJ/mol Gas [2]

Standard

Enthalpy of

Combustion

(ΔcH°)

-1515.7 ± 0.3 kJ/mol Solid [1]

Standard Molar

Entropy (S°)
142.89 J/mol·K Solid [1]

284.90 ± 3.40 J/mol·K Gas [2]

Heat Capacity
Property Value Units

Temperature
(K)

Reference(s)

Molar Heat

Capacity (Cp)
113.08 J/mol·K 298.15 [1]

33.50 J/mol·K
Gas (Constant

Pressure)
[3]
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Property Value Units Reference(s)

Enthalpy of Fusion

(ΔfusH)
15.1 kJ/mol [3]

Enthalpy of

Sublimation (ΔsubH°)
55 ± 6 kJ/mol [3]

Enthalpy of

Vaporization (ΔvapH)
40.0 kJ/mol [3]

Melting Point 60-62 °C

Boiling Point 114-115 °C

Triple Point

Temperature
333.44 K [3]

Vapor Pressure
Vapor Pressure Temperature

7.5 hPa 20 °C

13 mmHg 77 °F[4]

Experimental Protocols
The determination of the thermodynamic properties of 1,3,5-trioxane relies on precise

calorimetric and analytical methods. The following sections describe the generalized

experimental protocols for key measurements.

Determination of Enthalpy of Combustion using Bomb
Calorimetry
The standard enthalpy of combustion of 1,3,5-trioxane is determined using a bomb calorimeter.

This technique measures the heat released when a substance is completely burned in a

constant-volume container.

Apparatus:
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Isothermal jacket bomb calorimeter

High-pressure oxygen bomb

Pellet press

Fuse wire (platinum or similar)

Calibrated temperature sensor (e.g., platinum resistance thermometer)

Ignition system

Generalized Procedure:

Sample Preparation: A known mass of high-purity 1,3,5-trioxane is pressed into a pellet. The

sample is placed in a crucible within the bomb.

Fuse Wire: A fuse wire of known length and material is connected to the electrodes inside

the bomb, with the wire in contact with the sample.

Assembly and Pressurization: The bomb is sealed and purged with a small amount of

oxygen before being filled with high-purity oxygen to a pressure of approximately 30 atm.

Calorimeter Setup: The sealed bomb is placed in the calorimeter vessel containing a

precisely known mass of water. The calorimeter is then sealed, and the stirrer is activated to

ensure a uniform water temperature.

Temperature Equilibration: The system is allowed to reach thermal equilibrium, and the initial

temperature is recorded.

Ignition: The sample is ignited by passing an electric current through the fuse wire.

Temperature Measurement: The temperature of the water in the calorimeter is recorded at

regular intervals until it reaches a maximum and then begins to cool.

Data Analysis: The heat of combustion is calculated from the corrected temperature rise,

taking into account the heat capacity of the calorimeter system (determined by calibrating
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with a standard substance like benzoic acid), and corrections for the heat of formation of

nitric acid from residual nitrogen and the heat of combustion of the fuse wire.

Determination of Heat Capacity using Adiabatic
Calorimetry
The heat capacity of 1,3,5-trioxane is measured using an adiabatic calorimeter, which

minimizes heat exchange with the surroundings.

Apparatus:

Adiabatic calorimeter with a sample container

Heater for the sample container

Adiabatic shield with its own heater

Calibrated temperature sensors for the sample container and the shield

Vacuum system

Generalized Procedure:

Sample Loading: A known mass of the 1,3,5-trioxane sample is sealed in the sample

container.

Evacuation: The space between the sample container and the adiabatic shield is evacuated

to minimize heat transfer by convection.

Cooling: The calorimeter is cooled to the desired starting temperature.

Heating and Measurement: A known amount of electrical energy is supplied to the heater of

the sample container, causing a small increase in its temperature. During this heating period,

the temperature of the adiabatic shield is continuously adjusted to match the temperature of

the sample container, thereby creating an adiabatic (no heat exchange) environment.

Temperature Equilibration: After the heating pulse, the system is allowed to reach thermal

equilibrium, and the final temperature is recorded.
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Calculation: The heat capacity of the sample is calculated from the amount of energy

supplied and the measured temperature rise, after subtracting the heat capacity of the

sample container (determined in a separate experiment). This process is repeated over the

desired temperature range.

Logical Relationships and Workflows
The following diagrams illustrate the phase transitions of 1,3,5-trioxane and a typical

experimental workflow for determining its thermodynamic properties.

Phase Transitions and Decomposition of 1,3,5-Trioxane

Phase Transitions

Decomposition

1,3,5-Trioxane (Solid)

1,3,5-Trioxane (Liquid)
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Phase transitions and decomposition pathway of 1,3,5-trioxane.

Workflow for Bomb Calorimetry

Start

Sample Preparation
(Pelletizing)

Weigh Sample

Assemble Bomb
(with fuse wire)

Pressurize with O2

Place Bomb in Calorimeter

Equilibrate System
(Record Initial Temp)

Ignite Sample

Measure Temperature Rise

Calculate Enthalpy
of Combustion

End

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b13752080/docs?utm_src=pdf-body-img#thermodynamic-properties-of-1-3-5-trioxane-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13752080?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Generalized experimental workflow for bomb calorimetry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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